Cas no 478041-29-1 ((E)-3-(4-Methoxyanilino)-1-4-methyl-2-(3-pyridinyl)-1,3-thiazol-5-yl-2-propen-1-one)

• Product Name: (E)-3-(4-Methoxyanilino)-1-4-methyl-2-(3-pyridinyl)-1,3-thiazol-5-yl-2-propen-1-one
• CAS No: 478041-29-1
• MDL: MFCD02186230
• CID: 4653199
• Update Time: 2025-06-21

(E)-3-(4-Methoxyanilino)-1-4-methyl-2-(3-pyridinyl)-1,3-thiazol-5-yl-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-Methoxyanilino)-1-4-methyl-2-(3-pyridinyl)-1,3-thiazol-5-yl-2-propen-1-one

• MDL： MFCD02186230

Additional information on (E)-3-(4-Methoxyanilino)-1-4-methyl-2-(3-pyridinyl)-1,3-thiazol-5-yl-2-propen-1-one

Compound CAS No. 478041-29-1: (E)-3-(4-Methoxyanilino)-1-4-methyl-2-(3-pyridinyl)-1,3-thiazol-5-yl-2-propen-1-one

The compound with CAS No. 478041-29-1, known as (E)-3-(4-Methoxyanilino)-1-4-methyl-2-(3-pyridinyl)-1,3-thiazol-5-yl-2-propen-1-one, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its intricate structure, which includes a thiazole ring system, a pyridine moiety, and a methoxyaniline group. The thiazole ring serves as the central scaffold, while the pyridine group and methoxyaniline substituent contribute to its unique electronic and steric properties.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. The thiazole core is known for its ability to interact with various biological targets, making it a valuable component in drug design. Additionally, the presence of the pyridine ring enhances the molecule's aromaticity and stability, which are critical for its pharmacokinetic properties. The methoxyaniline group further modulates the compound's solubility and bioavailability, making it a promising candidate for therapeutic applications.

One of the most notable advancements in the study of this compound involves its role in anti-tumor research. Scientists have discovered that the (E)-3-(4-Methoxyanilino) configuration exhibits selective cytotoxicity against cancer cells while sparing healthy cells. This selective activity is attributed to the compound's ability to inhibit key enzymes involved in tumor progression, such as proteasomes and kinases. Furthermore, the pyridinyl group has been shown to enhance the compound's ability to penetrate cellular membranes, thereby improving its efficacy.

Another area of interest lies in the compound's potential as a bioactive molecule in agrochemicals. The thiazole ring system has been linked to plant growth regulation and pest control mechanisms. Recent experiments have demonstrated that this compound can act as a potent inhibitor of fungal pathogens, making it a potential candidate for developing eco-friendly pesticides. The methoxyaniline group also plays a crucial role in modulating the compound's interaction with plant receptors, ensuring its effectiveness in agricultural applications.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have optimized the synthesis pathway by incorporating microwave-assisted reactions and catalytic systems to improve yield and purity. The use of green chemistry principles in these processes has also been emphasized to minimize environmental impact.

In conclusion, CAS No. 478041-29-1 represents a cutting-edge molecule with diverse applications across pharmaceuticals, agrochemicals, and materials science. Its unique structure and functional groups make it a subject of intense research interest. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to various industries while adhering to sustainable practices.